Cas no 7357-96-2 (benzenamine,4-[2-(4-nitrophenyl)ethyl]-)
7357-96-2 structure
Product Name:benzenamine,4-[2-(4-nitrophenyl)ethyl]-
CAS No:7357-96-2
MF:C14H14N2O2
MW:242.273163318634
CID:862446
PubChem ID:139005
Update Time:2025-04-19
benzenamine,4-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- benzenamine,4-[2-(4-nitrophenyl)ethyl]-
- Benzenamine, 4-(2-(4-nitrophenyl)ethyl)-
- 4-[2-(4-nitrophenyl)ethyl]aniline
- 7357-96-2
- AKOS004114675
- DTXSID80994357
- SCHEMBL10535339
- BB 0221263
-
- Inchi: 1S/C14H14N2O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(17)18/h3-10H,1-2,15H2
- InChI Key: LJMZVVZWVDMYLW-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CCC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 242.10562
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 408.7°C at 760 mmHg
- Flash Point: 201°C
- Refractive Index: 1.64
- PSA: 69.16
benzenamine,4-[2-(4-nitrophenyl)ethyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
7357-96-2 (benzenamine,4-[2-(4-nitrophenyl)ethyl]-) Related Products
- 10342-60-6(Benzene,1-(2-methylpropyl)-4-nitro-)
- 7369-50-8(1-Ethyl-3-nitrobenzene)
- 4237-40-5(1-Sec-Butyl-4-nitrobenzene)
- 10342-59-3(1-Nitro-4-n-propylbenzene)
- 1817-77-2(4-Nitrodiphenylmethane)
- 6921-44-4(1-Cyclopropyl-4-nitrobenzene)
- 1817-47-6(1-Isopropyl-4-nitrobenzene)
- 6284-98-6(1-Nitro-4-(tert-pentyl)benzene)
- 736-30-1(1,2-Bis(4-nitrophenyl)ethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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